Cas no 2680796-81-8 (tert-butyl N-3-bromo-5-(propan-2-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-3-bromo-5-(propan-2-yloxy)phenylcarbamate
• CAS No: 2680796-81-8
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 5623778
• PubChem ID: 165926233
• Update Time: 2023-11-27

tert-butyl N-3-bromo-5-(propan-2-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680796-81-8
• tert-butyl N-[3-bromo-5-(propan-2-yloxy)phenyl]carbamate
• EN300-28295567
• tert-butyl N-3-bromo-5-(propan-2-yloxy)phenylcarbamate

• Inchi： 1S/C14H20BrNO3/c1-9(2)18-12-7-10(15)6-11(8-12)16-13(17)19-14(3,4)5/h6-9H,1-5H3,(H,16,17)
• InChI Key： KVGJMMRGJYJEMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NC(=O)OC(C)(C)C)OC(C)C

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų